Cas no 634574-02-0 (2-2-(morpholin-4-yl)ethyl-1-4-(propan-2-yl)phenyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product name: 2-2-(morpholin-4-yl)ethyl-1-4-(propan-2-yl)phenyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 634574-02-0
• MF: C₂₆H₂₈N₂O₄
• MW: 432.511527061462
• CID: 5418130

2-2-(morpholin-4-yl)ethyl-1-4-(propan-2-yl)phenyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-morpholin-4-ylethyl)-1-(4-propan-2-ylphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 1,2-dihydro-1-[4-(1-methylethyl)phenyl]-2-[2-(4-morpholinyl)ethyl]-
• 2-2-(morpholin-4-yl)ethyl-1-4-(propan-2-yl)phenyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C26H28N2O4/c1-17(2)18-7-9-19(10-8-18)23-22-24(29)20-5-3-4-6-21(20)32-25(22)26(30)28(23)12-11-27-13-15-31-16-14-27/h3-10,17,23H,11-16H2,1-2H3
• InChI Key： JXEGUWDQZNOSMR-UHFFFAOYSA-N
• SMILES： N1(CCN2CCOCC2)C(C2=CC=C(C(C)C)C=C2)C2C(=O)C3=CC=CC=C3OC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-2-(morpholin-4-yl)ethyl-1-4-(propan-2-yl)phenyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Comprehensive Guide to 2-[2-(morpholin-4-yl)ethyl]-1-[4-(propan-2-yl)phenyl]-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 634574-02-0)

2-[2-(morpholin-4-yl)ethyl]-1-[4-(propan-2-yl)phenyl]-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 634574-02-0) is a complex organic compound with significant potential in pharmaceutical and material science applications. This compound belongs to the class of chromeno-pyrrole derivatives, which are known for their unique structural features and diverse biological activities. The presence of a morpholine moiety and an isopropylphenyl group in its structure enhances its solubility and binding affinity, making it a promising candidate for drug development.

The molecular formula of this compound is C₂₆H₂₈N₂O₄, and its molecular weight is approximately 432.51 g/mol. The chromeno[2,3-c]pyrrole-3,9-dione core is a key structural motif that contributes to its stability and reactivity. Researchers are particularly interested in this compound due to its potential as a kinase inhibitor, which is a hot topic in cancer therapy and neurodegenerative disease research. Kinase inhibitors are among the most searched topics in pharmaceutical sciences, reflecting the growing demand for targeted therapies.

One of the most notable features of 2-[2-(morpholin-4-yl)ethyl]-1-[4-(propan-2-yl)phenyl]-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione is its ability to interact with specific protein targets. The morpholine ring is a common pharmacophore found in many FDA-approved drugs, such as gefitinib and erlotinib, which are used to treat lung cancer. This similarity has sparked interest in exploring the compound's potential as a tyrosine kinase inhibitor, a class of drugs that has revolutionized cancer treatment in recent years.

In addition to its pharmaceutical applications, this compound has also attracted attention in material science. The chromeno-pyrrole scaffold is known for its photophysical properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and fluorescent probes. With the increasing demand for sustainable and energy-efficient materials, researchers are actively investigating novel compounds like this for next-generation optoelectronic devices.

The synthesis of 2-[2-(morpholin-4-yl)ethyl]-1-[4-(propan-2-yl)phenyl]-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step organic reactions, including condensation, cyclization, and functional group modification. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity. These methods are frequently searched by chemists and researchers working in synthetic organic chemistry.

From a drug discovery perspective, this compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties are of great interest. The morpholine moiety is known to improve bioavailability, while the isopropylphenyl group may enhance lipophilicity, facilitating membrane penetration. These characteristics are critical for optimizing the compound's pharmacokinetic profile, a topic highly relevant to medicinal chemists and pharmacologists.

Recent studies have also explored the potential of chromeno-pyrrole derivatives as anti-inflammatory agents. Inflammation is a key factor in many chronic diseases, and the search for novel anti-inflammatory compounds is a trending topic in biomedical research. The unique structure of this compound suggests it may modulate inflammatory pathways, although further studies are needed to validate this hypothesis.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for 2-[2-(morpholin-4-yl)ethyl]-1-[4-(propan-2-yl)phenyl]-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione. Sustainable methodologies, such as catalytic reactions and solvent-free conditions, are gaining traction as the scientific community strives to reduce the environmental impact of chemical synthesis. This aligns with the global push toward sustainability, a major concern for modern industries.

The compound's stability under various conditions is another area of active research. Understanding its degradation pathways and storage requirements is essential for its practical application. Stability studies are particularly important for pharmaceutical compounds, as they ensure the safety and efficacy of the final product.

Looking ahead, 2-[2-(morpholin-4-yl)ethyl]-1-[4-(propan-2-yl)phenyl]-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione holds promise for multiple applications, from drug development to advanced materials. Its unique structure and versatile properties make it a valuable subject for ongoing research. As scientists continue to explore its potential, this compound may soon find its place in cutting-edge technologies and therapies.

For researchers and industry professionals, access to high-quality 2-[2-(morpholin-4-yl)ethyl]-1-[4-(propan-2-yl)phenyl]-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 634574-02-0) is crucial. Reputable suppliers ensure the compound's purity and consistency, which are vital for experimental success. As interest in this compound grows, it is expected to become a key player in the fields of medicinal chemistry and material science.